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Compound of Interest

Compound Name: Formamide-d1

Cat. No.: B1338169 Get Quote

Handling Formamide-d1 Safely: A Technical
Support Guide
This guide provides essential safety information and procedures for researchers, scientists, and

drug development professionals working with Formamide-d1. It is formatted as a technical

support center with frequently asked questions (FAQs) and troubleshooting guides to address

common concerns and potential issues during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Formamide-d1?

A1: Formamide-d1, similar to its non-deuterated counterpart, is classified as a hazardous

substance. The primary hazards include:

Reproductive Toxicity: It is a suspected reproductive hazard that may damage fertility or the

unborn child.[1][2][3][4][5]

Mutagenicity: It may cause genetic defects.[1][2][3]

Irritant: It is an irritant to the eyes, skin, mucous membranes, and respiratory system.[1][4]

Toxicity: It is toxic if inhaled and harmful if ingested or absorbed through the skin.[1][2][3]

Targeted organs include the blood, central nervous system, liver, and kidneys.[1][4]
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Q2: What are the physical and chemical properties of Formamide-d1?

A2: Key properties of Formamide-d1 are summarized in the table below.

Property Value

Chemical Formula CH₂DNO

CAS Number 35692-88-7

Molecular Weight 46.05 g/mol

Appearance Colorless, viscous, hygroscopic liquid

Melting Point 2-3°C

Boiling Point 210°C

Flash Point 120°C (closed cup)

Source:[3][6][7]

Q3: What personal protective equipment (PPE) is required when handling Formamide-d1?

A3: Appropriate PPE is crucial to minimize exposure. The following should be worn at all times

when handling Formamide-d1:

Hand Protection: Wear nitrile gloves. For incidental contact, a thickness of at least 0.11 mm

is recommended. For full contact, use gloves with a thickness of 0.2 mm.[4] Always inspect

gloves before use and use proper glove removal technique to avoid skin contact.[2]

Eye Protection: Properly fitting safety glasses with side-shields or chemical splash goggles

are mandatory.[1][3] A face shield may be required if there is a splash hazard.[4][5]

Skin and Body Protection: A lab coat must be worn, with sleeves of sufficient length to

prevent skin exposure.[1] Wear full-length pants and closed-toe shoes.[1] For significant

exposure risks, impervious clothing may be necessary.[2][3]

Q4: What are the proper storage conditions for Formamide-d1?
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A4: Formamide-d1 should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[1][2][3] It should be kept away from incompatible materials such as strong

oxidizing agents, acids, and bases.[5][8] Store in the original container and protect from

sunlight and heat.[1]
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Issue Possible Cause Recommended Action

Skin or Eye Contact
Accidental splash or improper

PPE.

For Skin: Immediately flush the

affected area with plenty of

water for at least 15 minutes.

[1] Remove contaminated

clothing. Seek medical

attention. For Eyes:

Immediately rinse with water

for at least 15 minutes, holding

the eyelids open.[1][2] Remove

contact lenses if present and

easy to do.[2] Seek immediate

medical attention.

Inhalation Exposure
Inadequate ventilation or

working outside a fume hood.

Move the individual to fresh air

immediately.[2][3] If breathing

is difficult or stops, provide

artificial respiration. Seek

immediate medical attention.

[3]

Small Spill (<1 L)
Accidental spillage during

handling.

If trained and equipped with a

spill kit, you may clean up a

small spill.[1] Ensure proper

PPE is worn.[2] Absorb the

spill with an inert material (e.g.,

sand or absorbent pads).[5][7]

Collect the waste in a sealed

container for proper disposal.

[5]

Large Spill (>1 L) Major accidental release. Evacuate the area

immediately.[1][8] Alert others

and prevent entry to the

contaminated area.[1] Contact

your institution's Environmental

Health and Safety (EH&S)
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department or emergency

services.[4]

Experimental Protocols
Standard Handling Protocol

Preparation: Before starting any experiment, ensure you have read and understood the

Safety Data Sheet (SDS) for Formamide-d1.[5]

Engineering Controls: All work with Formamide-d1 must be conducted in a properly

functioning chemical fume hood.[4][5][8]

Personal Protective Equipment: Don the appropriate PPE as outlined in the FAQ section.

Dispensing: Carefully dispense the required amount of Formamide-d1, avoiding splashes

and the creation of aerosols.[2]

Post-Handling: After use, tightly close the container.[1][2]

Decontamination: Clean any contaminated surfaces thoroughly.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

Spill Cleanup Protocol (Small Spill)
Assess the Situation: Ensure the spill is small and manageable without immediate risk of fire

or significant air contamination.

Alert Personnel: Inform others in the immediate area of the spill.

Don PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab

coat.

Contain the Spill: Use absorbent materials from a spill kit to confine the spill to a small area.

[1]

Absorb the Liquid: Cover the spill with an inert absorbent material.[5][7]
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Collect Waste: Carefully collect the absorbed material and any contaminated items into a

labeled, sealed plastic bag for hazardous waste disposal.[1]

Clean the Area: Wipe the spill area with a suitable cleaning agent and then with water.

Dispose of Waste: Dispose of all contaminated materials as hazardous waste according to

your institution's guidelines.[4]
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Start: Prepare to Handle Formamide-d1
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Caption: Experimental workflow for handling Formamide-d1.
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Potential Exposure to Formamide-d1

Inhalation Skin/Eye Contact Ingestion

Move to Fresh Air Rinse with Water (15 min) Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response to Formamide-d1 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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